Cas no 545385-40-8 (Methyl 4-(4-Bromophenyl)-2-(cyanoacetyl)amino-thiophene-3-carboxylate)

• Product Name: Methyl 4-(4-Bromophenyl)-2-(cyanoacetyl)amino-thiophene-3-carboxylate
• CAS No: 545385-40-8
• MF: C₁₅H₁₁BrN₂O₃S
• MW: 379.228441476822
• MDL: MFCD03390676
• CID: 2952144
• Update Time: 2025-10-19

Methyl 4-(4-Bromophenyl)-2-(cyanoacetyl)amino-thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-(4-溴苯基)-2-(2-氰基乙酰基氨基)噻吩-3-甲酸甲酯
• methyl 4-(4-bromophenyl)-2-[(cyanoacetyl)amino]thiophene-3-carboxylate
• METHYL 4-(4-BROMOPHENYL)-2-[(CYANOACETYL)AMINO]-THIOPHENE-3-CARBOXYLATE
• methyl 4-(4-bromophenyl)-2-(2-cyanoacetamido)thiophene-3-carboxylate
• methyl 4-(4-bromophenyl)-2-[(2-cyanoacetyl)amino]thiophene-3-carboxylate
• BBL017021
• STK439053
• methyl4-(4-bromophenyl)-2-(2-cyanoacetamido)thiophene-3-carboxylate
• 4-(4-bromophenyl)-2-[(2-cyano-1-oxoethyl)amino]-3-thiophenecarboxylic acid methyl ester
• 4-(4-bromophenyl)-2-[(2-cyanoacetyl)amino]thiophene-3-carboxylic acid methyl ester
• AK-968/15256725
• IVK/9060995
• methyl 4-(4-bromophenyl)-2-(2-cyanoethanoylamino)thiophene-3-carboxylate
• ZINC00673508
• Methyl 4-(4-Bromophenyl)-2-(cyanoacetyl)amino-thiophene-3-carboxylate

• MDL： MFCD03390676
• Inchi： 1S/C15H11BrN2O3S/c1-21-15(20)13-11(9-2-4-10(16)5-3-9)8-22-14(13)18-12(19)6-7-17/h2-5,8H,6H2,1H3,(H,18,19)
• InChI Key： ZRPGNTJPVKBVRX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC(=C1C(=O)OC)NC(CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 471
• XLogP3: 3.7
• Topological Polar Surface Area: 107

Methyl 4-(4-Bromophenyl)-2-(cyanoacetyl)amino-thiophene-3-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Methyl 4-(4-Bromophenyl)-2-(cyanoacetyl)amino-thiophene-3-carboxylate

Methyl 4-(4-Bromophenyl)-2-(cyanoacetyl)amino-thiophene-3-carboxylate: A Comprehensive Overview

Methyl 4-(4-Bromophenyl)-2-(cyanoacetyl)amino-thiophene-3-carboxylate (CAS No: 545385-40-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its thiophene ring system, which serves as a central scaffold for various functional groups, including a bromophenyl substituent, a cyanoacetyl amino group, and a methyl ester moiety. The combination of these groups imparts unique electronic and structural properties to the molecule, making it a valuable compound for both academic research and industrial applications.

The synthesis of Methyl 4-(4-Bromophenyl)-2-(cyanoacetyl)amino-thiophene-3-carboxylate involves a series of carefully designed multi-step reactions. The process typically begins with the preparation of the thiophene derivative, followed by the introduction of the bromophenyl group through aryl bromination or coupling reactions. The cyanoacetyl amino group is then introduced via nucleophilic substitution or condensation reactions, depending on the specific synthetic pathway chosen. Finally, the methyl esterification step completes the structure, yielding the final compound with high purity and structural integrity.

Recent studies have highlighted the potential of Methyl 4-(4-Bromophenyl)-2-(cyanoacetyl)amino-thiophene-3-carboxylate in various applications. In pharmacology, this compound has been investigated for its potential as a lead molecule in drug discovery programs targeting specific biological pathways. For instance, researchers have explored its ability to modulate enzyme activity and interact with cellular receptors, making it a promising candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

In materials science, Methyl 4-(4-Bromophenyl)-2-(cyanoacetyl)amino-thiophene-3-carboxylate has been utilized as a building block for constructing advanced materials with tailored electronic properties. Its thiophene core contributes to conjugation effects, which are essential for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Additionally, the presence of electron-withdrawing groups like the cyanoacetyl amino moiety enhances the molecule's stability and reactivity, further expanding its utility in material synthesis.

From an analytical perspective, Methyl 4-(4-Bromophenyl)-2-(cyanoacetyl)amino-thiophene-3-carboxylate has been extensively studied using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure, conformational preferences, and intermolecular interactions. Such information is crucial for understanding its behavior in different chemical environments and optimizing its use in various applications.

The development of efficient synthetic routes for Methyl 4-(4-Bromophenyl)-2-(cyanoacetyl)amino-thiophene-3-carboxylate remains an active area of research. Scientists are continually exploring new methodologies to improve reaction yields, reduce synthesis time, and minimize environmental impact. For example, recent advancements in catalytic asymmetric synthesis and green chemistry have opened new avenues for producing this compound in a more sustainable manner.

In conclusion, Methyl 4-(4-Bromophenyl)-2-(cyanoacetyl)amino-thiophene-3-carboxylate (CAS No: 545385-40-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to explore novel chemical reactions, develop new materials, or design innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.